Cas no 2034223-71-5 (2-(2H-1,3-benzodioxol-5-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034223-71-5
• MF: C₁₉H₂₁N₃O₄
• MW: 355.3877
• CID: 5347336
• Update Time: 2025-05-20

2-(2H-1,3-benzodioxol-5-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• UPYDFGUGGLRLBM-SHTZXODSSA-N
• 2-(benzo[d][1,3]dioxol-5-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide
• 2-(1,3-benzodioxol-5-yl)-N-(4-pyrazin-2-yloxycyclohexyl)acetamide
• 2-(2H-1,3-benzodioxol-5-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C19H21N3O4/c23-18(10-13-1-6-16-17(9-13)25-12-24-16)22-14-2-4-15(5-3-14)26-19-11-20-7-8-21-19/h1,6-9,11,14-15H,2-5,10,12H2,(H,22,23)
• InChI Key： UPYDFGUGGLRLBM-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C([H])([H])C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 470
• XLogP3: 2.1
• Topological Polar Surface Area: 82.6

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide

Compound CAS No 2034223-71-5: 2-(2H-1,3-benzodioxol-5-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide

The compound with CAS No 2034223-71-5, named 2-(2H-1,3-benzodioxol-5-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which combines a benzodioxole moiety with a cyclohexyl group substituted by a pyrazine ring. The presence of these functional groups suggests that this compound may exhibit unique chemical and biological properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzodioxole group is known for its ability to act as a bioisostere of phenolic groups, which can enhance the stability and bioavailability of drugs. Similarly, the cyclohexyl group contributes to the molecule's flexibility and ability to interact with various biological targets. The pyrazine ring further adds complexity to the structure, potentially enabling interactions with specific protein domains or enzyme active sites.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems and precise reaction conditions ensures the formation of the desired stereochemistry at the (1r,4r) positions of the cyclohexane ring. This stereochemistry is critical for determining the compound's pharmacokinetic properties and its ability to bind to target molecules.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a promising candidate for materials science applications, such as in the development of advanced polymers or as a building block for nanotechnology. Researchers have also explored its potential as an electroactive material due to the conjugated system within the molecule.

From a pharmacological perspective, this compound has shown promise in preclinical studies targeting various disease states. For instance, it has demonstrated moderate activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels has led to investigations into its role in treating neurological disorders.

The structural features of CAS No 2034223-71-5 also make it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its binding affinities to various receptors and enzymes. These studies provide valuable insights into its mechanism of action and guide further optimization efforts.

In conclusion, 2-(2H-1,3-benzodioxol-5-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide (CAS No 2034223-71-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its intricate structure and unique functional groups position it as a valuable tool in both academic research and industrial development.